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An In-depth Technical Guide to Dichloroglyoxime: Properties, Synthesis, and Applications

Introduction
Dichloroglyoxime (CAS No. 2038-44-0) is a versatile chemical compound with significant

utility across various scientific disciplines, including organic synthesis, coordination chemistry,

and analytical chemistry.[1][2] Its unique structure and reactivity make it a valuable precursor

for the synthesis of complex nitrogen-rich heterocyclic compounds, which are often key

intermediates in the development of pharmaceuticals and agrochemicals.[1][2] This technical

guide provides a comprehensive overview of the chemical and physical properties,

experimental protocols for synthesis and analysis, and key applications of dichloroglyoxime
for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Dichloroglyoxime is typically a white to orange or green crystalline powder.[2][3] It is soluble

in polar organic solvents.[3] A summary of its core physical and chemical properties is

presented below.

Table 1: General Chemical and Physical Properties of Dichloroglyoxime
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Property Value Source(s)

CAS Number 2038-44-0 [2][3][4]

Molecular Formula C₂H₂Cl₂N₂O₂ [2][4][5]

Molecular Weight 156.95 g/mol [1][2][4][5]

Appearance
White, orange, or green

crystalline powder
[2]

Melting Point
200-204 °C[1][2][3]; 213 °C

(decomposes)[3][6][7][8]
[1][2][3][6][7][8]

Boiling Point 335 °C [3][7][8][9]

Density 1.80 g/cm³ [3][7][8][9]

Flash Point 156 °C [3][7][8][9]

pKa (Predicted) 3.45 ± 0.10 [3][8]

Storage
Room temperature, in a cool,

dark, dry place under inert gas
[1][4]

Table 2: Computed and Spectral Properties
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Property Value Source(s)

IUPAC Name

(1E,2E)-N,N'-

dihydroxyethanediimidoyl

dichloride

[5]

InChI

InChI=1S/C2H2Cl2N2O2/c3-

1(5-7)2(4)6-8/h7-8H/b5-1+,6-

2+

[3][5]

XLogP3 2.0 [9]

Hydrogen Bond Donor Count 2 [5]

Hydrogen Bond Acceptor

Count
4 [5]

Rotatable Bond Count 1 [5]

Exact Mass 155.9493327 Da [5]

Polar Surface Area 65.2 Å² [5]

Molecular Structure
The structure of dichloroglyoxime features a central carbon-carbon single bond, with each

carbon atom double-bonded to a nitrogen atom, which in turn is bonded to a hydroxyl group

and a chlorine atom.

Figure 1: Chemical structure of Dichloroglyoxime.

Experimental Protocols
Synthesis Methodologies
Dichloroglyoxime is primarily synthesized from glyoxime. Both traditional and modern, safer

methods are employed.

4.1.1. Traditional Synthesis: Chlorination with Elemental Chlorine

This method involves the direct reaction of glyoxime with elemental chlorine gas.[10]
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Materials: Glyoxime, 95% ethanol, chlorine gas.

Protocol:

Suspend glyoxime (e.g., 17.6 g) in 95% ethanol in a reaction vessel.[1]

Cool the suspension to a low temperature, typically between -20 °C and -30 °C.[1]

Maintaining this temperature is crucial for stabilizing the monochloroglyoxime

intermediate, which allows for a near-quantitative conversion.[1]

Bubble elemental chlorine gas through the stirred suspension for approximately 30

minutes.[1][10]

After the reaction is complete, evaporate the ethanol under reduced pressure.

Wash the resulting crystals with a suitable solvent, such as chloroform, to purify the

product.

Isolate the dichloroglyoxime product by filtration. Yields for this method are reported to

be in the range of 77% to 97%.[1][10]
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Figure 2: Workflow for the traditional synthesis of Dichloroglyoxime.

4.1.2. Chlorine Gas-Free Synthesis: Using N-Chlorosuccinimide (NCS)

To avoid the hazards associated with handling elemental chlorine gas, a safer "greener"

method using N-chlorosuccinimide (NCS) has been developed.[10][11][12]

Materials: Glyoxime, N-chlorosuccinimide (NCS), dimethylformamide (DMF), lithium chloride

(LiCl).

Protocol:
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Dissolve glyoxime in DMF.

Add NCS to the solution. NCS is a solid, making it easier and safer to handle than chlorine

gas.[10]

Allow the reaction to proceed. A previously reported version of this method resulted in an

inseparable complex of dichloroglyoxime and DMF.[10]

To obtain pure dichloroglyoxime, perform a workup using lithium chloride.[10][11] This

improved method avoids the need for recrystallization from hazardous solvents like

toluene.[10]

This procedure provides dichloroglyoxime in high purity with yields comparable to the

traditional chlorine gas method.[10][11][12]

Dissolve Glyoxime
in DMF

Add N-Chlorosuccinimide
(NCS)

Reaction
Proceeds

Perform Workup
with Lithium Chloride

Obtain High Purity
Dichloroglyoxime

Click to download full resolution via product page

Figure 3: Workflow for the chlorine gas-free synthesis of Dichloroglyoxime.
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4.1.3. Alternative Synthesis: Using Oxone® and HCl

Another method avoids chlorine gas by using potassium monoperoxysulfate (commercially

known as Oxone®) and concentrated hydrochloric acid.[13][14]

Materials: Glyoxime, dimethylformamide (DMF), concentrated hydrochloric acid, potassium

monoperoxysulfate (Oxone®), diethyl ether.

Protocol:

Prepare a solution of concentrated hydrochloric acid in DMF.[13][14]

Dissolve glyoxime in this reaction solution.[13][14]

Slowly add potassium monoperoxysulfate to the mixed solution and stir at room

temperature for approximately 2 hours to complete the chlorination reaction.[13][14]

Add distilled water to the reaction mixture.

Extract the product using an organic solvent, such as diethyl ether.[13][14]

Wash the extracted organic layer with an aqueous HCl solution and brine, then dry it with

a drying agent like MgSO₄.[13][14]

Perform vacuum distillation to obtain the final solid product with high purity (>99%) and

high yield (~90%).[14]

Analytical and Characterization Methods
Several analytical techniques are crucial for confirming the purity, structure, and properties of

dichloroglyoxime and its derivatives.

Titration: Purity of dichloroglyoxime is often determined by titration, with assays typically

showing ≥98% purity.[1][2]

X-ray Diffraction (XRD): Single-crystal XRD is a powerful technique used to determine the

precise three-dimensional atomic structure of crystalline dichloroglyoxime and its metal
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complexes.[1] For instance, a cocrystal of dichloroglyoxime was found to crystallize in a

triclinic system with a P-1 space group.[1]

Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy are standard methods used to confirm the chemical structure of synthesized

dichloroglyoxime.[12]

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern of the compound, confirming its identity.[1] Techniques such as Fast Atom

Bombardment (FAB) can be used for analyzing polar and non-volatile compounds like

dichloroglyoxime.[1]

Differential Scanning Calorimetry (DSC): DSC analysis is used to study the thermal

properties of dichloroglyoxime, such as its melting point and decomposition temperature.

[12]

Applications in Research and Development
Dichloroglyoxime is a key building block and reagent in multiple areas of chemical research

and development.

Organic Synthesis: It is a fundamental precursor for synthesizing nitrogen-rich heterocyclic

compounds like tetrazoles and furazans, which are important intermediates in the

development of pharmaceuticals and agrochemicals.[1][2]

Coordination Chemistry: Dichloroglyoxime acts as a versatile ligand, forming stable

complexes with various transition metals, including nickel, cobalt, and copper.[1] These

complexes are investigated for their potential in catalysis and advanced materials science.[1]

[2]

Analytical Chemistry: It serves as an effective chelating agent for the detection and

quantification of metal ions, particularly nickel and palladium, in various samples.[2]

Biochemical Research: Studies have shown that dichloroglyoxime can act as a reversible,

uncompetitive inhibitor of the enzyme lysozyme, making it a useful tool for studying enzyme

kinetics and inhibition mechanisms.[1]
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Antimicrobial Agent: The compound exhibits antimicrobial properties, which are attributed to

its ability to chlorinate proteins and react with components of bacterial cell walls.[1][4] It is

also used as a high-efficiency industrial fungicide.[3][8]
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Figure 4: Logical relationship of Dichloroglyoxime to its primary applications.

Safety and Handling
According to Safety Data Sheets (SDS), dichloroglyoxime is classified as harmful if

swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory

irritation.[15]

Handling: Handle in a well-ventilated place.[16] Wear appropriate personal protective

equipment (PPE), including protective gloves, safety glasses or face shield, and a dust

respirator if aerosol generation is possible.[15][16] Avoid contact with skin, eyes, and

clothing.[15][16]

Storage: Store in a tightly closed container in a cool, dark, and dry place.[1][16] It is

recommended to store under an inert gas as the material may be moisture sensitive.[4]
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First Aid: In case of inhalation, move to fresh air.[15][16] For skin contact, wash off with soap

and plenty of water.[15] For eye contact, rinse cautiously with water for several minutes.[15]

[16] If swallowed, rinse mouth with water and seek medical attention.[15][16]

This guide provides a foundational understanding of dichloroglyoxime for professionals in

research and drug development. For specific applications and handling procedures, always

refer to the latest Safety Data Sheet and relevant published literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dichloroglyoxime|2038-44-0|Research Chemical [benchchem.com]

2. chemimpex.com [chemimpex.com]

3. Dichloroglyoxime [chembk.com]

4. Dichloroglyoxime | 2038-44-0 | FD151247 | Biosynth [biosynth.com]

5. Dichloroglyoxime | C2H2Cl2N2O2 | CID 135507761 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Dichloroglyoxime | 2038-44-0 [chemicalbook.com]

7. alfa-chemistry.com [alfa-chemistry.com]

8. Cas 2038-44-0,Dichloroglyoxime | lookchem [lookchem.com]

9. echemi.com [echemi.com]

10. pubs.acs.org [pubs.acs.org]

11. Item - A Chlorine Gas-Free Synthesis of Dichloroglyoxime - American Chemical Society -
Figshare [acs.figshare.com]

12. researchgate.net [researchgate.net]

13. KR20180032345A - Preparation method for high purity and high yield dichloroglyoxime -
Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

http://angenechemical.com/sds/2038-44-0.pdf
https://www.tcichemicals.com/BE/en/sds/D5562_EU_6N.pdf
http://angenechemical.com/sds/2038-44-0.pdf
http://angenechemical.com/sds/2038-44-0.pdf
https://www.tcichemicals.com/BE/en/sds/D5562_EU_6N.pdf
http://angenechemical.com/sds/2038-44-0.pdf
https://www.tcichemicals.com/BE/en/sds/D5562_EU_6N.pdf
https://www.benchchem.com/product/b8113669?utm_src=pdf-body
https://www.benchchem.com/product/b8113669?utm_src=pdf-custom-synthesis
https://www.benchchem.com/zh/product/b20624
https://www.chemimpex.com/products/39331
https://www.chembk.com/en/chem/Dichloroglyoxime
https://www.biosynth.com/p/FD151247/2038-44-0-dichloroglyoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3855245.htm
https://www.alfa-chemistry.com/dichloroglyoxime-cas-2038-44-0-item-290883.htm
https://www.lookchem.com/casno2038-44-0.html
https://www.echemi.com/products/pid_Seven10901-dichloroglyoxime.html
https://pubs.acs.org/doi/pdf/10.1021/acs.oprd.6b00252
https://acs.figshare.com/articles/journal_contribution/A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime/3799512
https://acs.figshare.com/articles/journal_contribution/A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime/3799512
https://www.researchgate.net/publication/307443688_A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime
https://patents.google.com/patent/KR20180032345A/en
https://patents.google.com/patent/KR20180032345A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. KR101845624B1 - Preparation method for high purity and high yield dichloroglyoxime -
Google Patents [patents.google.com]

15. angenechemical.com [angenechemical.com]

16. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Dichloroglyoxime chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113669#dichloroglyoxime-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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